Cas no 4175-54-6 (Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl-)

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- structure
4175-54-6 structure
Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl-
4175-54-6
C12H16
160.25500
330025
138145

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Properties

Names and Identifiers

    • Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl-
    • 1,4-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHALENE
    • 1,4-Dimethyltetraline
    • 1,2,3,4-tetrahydro-1,4-dimethylnaphthalene
    • 1,2,3,4-Tetrahydro-1,4-dimethylnaphthalin
    • 1,4-dimethyl-1,2,3,4-tetrahydro-naphthalene
    • 1,4-Dimethyl-1,2,3,4-tetrahydronaphthalin
    • 1,4-Dimethyltetralin
    • 1,4-Dimethyltetraline1000µg
    • Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl
    • 1,2,3,4-Tetrahydro-1,4-dimethyl-naphthalene
    • 4175-54-6
    • KNQXALMJMHIHQH-UHFFFAOYSA-N
    • AKOS006271810
    • Naphthalene, 1,2,3,4-tetrahydro-1,4-dimethyl-
    • FT-0635173
    • DTXSID80871058
    • +Expand
    • KNQXALMJMHIHQH-UHFFFAOYSA-N
    • InChI=1S/C12H16/c1-9-7-8-10(2)12-6-4-3-5-11(9)12/h3-6,9-10H,7-8H2,1-2H3
    • CC1CCC(C)C2=CC=CC=C12

Computed Properties

  • 160.12500
  • 0
  • 0
  • 0
  • 160.125201
  • 12
  • 132
  • 0
  • 0
  • 2
  • 0
  • 0
  • 1
  • 4
  • nothing
  • 0
  • 0

Experimental Properties

  • 3.68740
  • 0.00000
  • 1.5250
  • 246.18°C (estimate)
  • -17.94°C (estimate)
  • 89.061°C
  • 0.9400

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Security Information

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Customs Data

  • 2902909090
  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Dodecane ,  Decane ,  Tridecane ,  Pentadecane ,  Hydrogen Catalysts: Ruthenium ;  134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons
Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Raw materials

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Preparation Products

Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- Related Literature

4175-54-6 (Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl-) Related Products

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